Cas no 63634-44-6 ((1-Ethyl-1H-imidazol-2-yl)methanol)

(1-Ethyl-1H-imidazol-2-yl)methanol is a versatile heterocyclic alcohol featuring an imidazole core substituted with an ethyl group at the 1-position and a hydroxymethyl group at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, ligands, and functionalized imidazole derivatives. Its reactive hydroxymethyl group enables further derivatization, while the imidazole ring provides coordination sites for metal complexes. The ethyl substitution enhances solubility in organic solvents, facilitating its use in homogeneous reaction systems. The compound’s stability under ambient conditions and well-defined reactivity make it a practical choice for research and industrial applications requiring tailored imidazole-based structures.
(1-Ethyl-1H-imidazol-2-yl)methanol structure
63634-44-6 structure
Product Name:(1-Ethyl-1H-imidazol-2-yl)methanol
CAS No:63634-44-6
MF:C6H10N2O
MW:126.156401157379
MDL:MFCD09881565
CID:426046
PubChem ID:329775593
Update Time:2025-11-02

(1-Ethyl-1H-imidazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-Ethyl-1H-imidazol-2-yl)methanol
    • 1H-Imidazole-2-methanol, 1-ethyl-
    • (1-ethyl-1H-imidazol-2-yl)methanol(SALTDATA: FREE)
    • (1-ethylimidazol-2-yl)methanol
    • A868083
    • SCHEMBL2647561
    • BB 0219732
    • 63634-44-6
    • DTXSID20342353
    • (1-Ethyl-1H-imidazol-2-yl)methanol, AldrichCPR
    • AM101059
    • F2101-0172
    • EN300-42308
    • (1-Ethyl-1H-imidazol-2-yl)-methanol
    • (1-Ethyl-1H-imidazol-2-yl)methanol #
    • W12209
    • 1-Ethyl-2-hydroxymethylimidazole
    • FT-0684130
    • MFCD09881565
    • LS-05778
    • Z425813718
    • AKOS000274670
    • ALBB-017604
    • STK788365
    • DA-18547
    • MDL: MFCD09881565
    • Inchi: 1S/C6H10N2O/c1-2-8-4-3-7-6(8)5-9/h3-4,9H,2,5H2,1H3
    • InChI Key: QYEQHVNOKQUFFM-UHFFFAOYSA-N
    • SMILES: OCC1=NC=CN1CC

Computed Properties

  • Exact Mass: 126.07900
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 0.39530

(1-Ethyl-1H-imidazol-2-yl)methanol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(1-Ethyl-1H-imidazol-2-yl)methanol Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-Ethyl-1H-imidazol-2-yl)methanol Pricemore >>

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(1-Ethyl-1H-imidazol-2-yl)methanol Production Method

Additional information on (1-Ethyl-1H-imidazol-2-yl)methanol

Comprehensive Guide to (1-Ethyl-1H-imidazol-2-yl)methanol (CAS No. 63634-44-6): Properties, Applications, and Market Insights

(1-Ethyl-1H-imidazol-2-yl)methanol, with the CAS number 63634-44-6, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its imidazole ring and hydroxyl functional group, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it valuable for developing novel compounds with enhanced biological and chemical properties.

The chemical properties of (1-Ethyl-1H-imidazol-2-yl)methanol include a molecular formula of C6H10N2O and a molecular weight of 126.16 g/mol. The presence of the imidazole ring contributes to its stability and reactivity, making it a preferred choice for researchers and industrial chemists. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of such intermediates, as they often enable more efficient and environmentally friendly processes.

One of the most prominent applications of (1-Ethyl-1H-imidazol-2-yl)methanol is in the pharmaceutical industry, where it is used as a building block for active pharmaceutical ingredients (APIs). The compound’s ability to form stable bonds with other functional groups makes it ideal for designing drugs targeting neurological and inflammatory conditions. Additionally, its role in agrochemical formulations has been explored, particularly in developing next-generation pesticides and herbicides with lower environmental impact.

In the realm of material science, (1-Ethyl-1H-imidazol-2-yl)methanol has shown promise in the synthesis of advanced polymers and coatings. Its imidazole moiety can enhance the thermal and mechanical properties of materials, making them suitable for high-performance applications. Researchers are also investigating its potential in catalysis, where it could serve as a ligand or co-catalyst in various organic transformations.

The market demand for (1-Ethyl-1H-imidazol-2-yl)methanol has been steadily increasing, driven by its diverse applications and the growing emphasis on custom synthesis in the chemical industry. Companies specializing in fine chemicals and custom intermediates are actively expanding their portfolios to include this compound, catering to the needs of pharmaceutical and agrochemical manufacturers. Furthermore, advancements in process optimization and scale-up production have made it more accessible to researchers and industrial users alike.

From an SEO perspective, users frequently search for terms such as "(1-Ethyl-1H-imidazol-2-yl)methanol synthesis", "CAS 63634-44-6 applications", and "imidazole derivatives in pharmaceuticals". These queries reflect the compound’s relevance in both academic and industrial settings. By addressing these topics, this article aims to provide a comprehensive resource that meets the informational needs of chemists, researchers, and procurement specialists.

In conclusion, (1-Ethyl-1H-imidazol-2-yl)methanol (CAS No. 63634-44-6) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its broad applicability, make it a valuable asset in modern synthetic chemistry. As research continues to uncover new uses for this intermediate, its importance in drug discovery, material development, and sustainable chemistry is expected to grow even further.

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